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Compound of Interest

Compound Name: (S)-Pantoprazole-d6

Cat. No.: B12417617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-Pantoprazole-d6, a deuterated

analog of (S)-Pantoprazole. The document is intended for researchers, scientists, and

professionals in drug development who require information on sourcing this stable isotope-

labeled compound, its pricing, and its application in experimental settings. This guide includes

a summary of suppliers, detailed experimental protocols for its use as an internal standard, and

a visual representation of the parent compound's signaling pathway.

Introduction to (S)-Pantoprazole-d6
(S)-Pantoprazole-d6 is the deuterium-labeled form of (S)-Pantoprazole, the pharmacologically

active S-enantiomer of Pantoprazole. Pantoprazole is a proton pump inhibitor (PPI) that

effectively suppresses gastric acid secretion.[1] Deuterium-labeled compounds like (S)-
Pantoprazole-d6 are invaluable in bioanalytical studies, particularly in pharmacokinetic and

bioequivalence assessments, where they serve as ideal internal standards for quantification by

mass spectrometry. The mass difference introduced by the deuterium atoms allows for clear

differentiation between the internal standard and the unlabeled analyte, ensuring high accuracy

and precision in these assays.[2][3]

Suppliers and Pricing
The availability and pricing of (S)-Pantoprazole-d6 can vary among suppliers. Below is a

summary of known suppliers and available pricing information. Please note that prices are
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subject to change and it is recommended to request a formal quote from the suppliers for the

most up-to-date information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

Catalog
Number

Purity
Available
Quantitie
s

Price
(USD)

Notes

MedChem

Express

(S)-

Pantoprazo

le-d6

HY-

144250S
>98% Inquire

Request a

Quote

Also offers

Pantoprazo

le-d6.

Cayman

Chemical

Pantoprazo

le-d6
28483

>99%

deuterated

forms (d1-

d6)

1 mg $485

Distributed

by Biomol

and

ChemicalB

ook.

AK

Scientific,

Inc.

2-[[3,4-

Bis(trideute

riomethoxy

)pyridin-2-

yl]methylsu

lfinyl]-6-

(difluorome

thoxy)-1H-

benzimidaz

ole

3498DH Inquire 1 mg $638

As listed

on

ChemicalB

ook.

Clearsynth
Pantoprazo

le-d6

CS-O-

03310
Inquire

1 mg, 2.5

mg, 5 mg,

10 mg, 25

mg, 50 mg

Login to

view price

Requires

account to

view

pricing.

Veeprho
Pantoprazo

le-D6

DVE00105

4
Inquire Inquire

Request a

Quote

Simson

Pharma

Pantoprazo

le D6
P020011 Inquire Inquire

Request a

Quote

Also offers

Pantoprazo

le D6

Sodium

Salt.
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Santa Cruz

Biotechnol

ogy

Pantoprazo

le-D7

Sodium

Salt (D6

Major)

sc-216961 Inquire Inquire
Request a

Quote

Pharmaffili

ates

Pantoprazo

le-d6

PA STI

071391
Inquire Inquire

Request a

Quote

Disclaimer: The pricing information is based on publicly available data and may not be current.

Please contact the suppliers directly for accurate quotes.

Experimental Protocols
(S)-Pantoprazole-d6 is primarily utilized as an internal standard (IS) in the bioanalytical

quantification of pantoprazole in biological matrices, such as human plasma, by liquid

chromatography-tandem mass spectrometry (LC-MS/MS). Below is a representative

experimental protocol adapted from published methodologies.[4][5][6]

Objective
To quantify the concentration of pantoprazole in human plasma using a validated LC-MS/MS

method with (S)-Pantoprazole-d6 as the internal standard.

Materials and Reagents
Pantoprazole reference standard

(S)-Pantoprazole-d6 (or Pantoprazole-d6) internal standard

Human plasma (with K2EDTA as anticoagulant)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium acetate (analytical grade)
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Formic acid (analytical grade)

Ultrapure water

Instrumentation
High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

Sample Preparation (Protein Precipitation)
Thaw frozen human plasma samples at room temperature.

Spike a known concentration of (S)-Pantoprazole-d6 working solution into each plasma

sample (calibration standards, quality control samples, and unknown samples), except for

the blank plasma.

Vortex the samples for 30 seconds.

Add acetonitrile (typically in a 2:1 or 3:1 ratio to the plasma volume) to precipitate the plasma

proteins.

Vortex the mixture vigorously for 2 minutes.

Centrifuge the samples at high speed (e.g., 10,000 rpm for 10 minutes) at 4°C.

Transfer the clear supernatant to a clean tube or a 96-well plate.

Inject an aliquot of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions
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Parameter Condition

HPLC Column
C18 column (e.g., Zorbax SB-C18, 4.6 mm x 75

mm, 3.5 µm)[5]

Mobile Phase

Isocratic mixture of 10 mM ammonium acetate

(pH 7.10) and acetonitrile (30:70, v/v)[5] or a

gradient of methanol and 0.1% formic acid.[6]

Flow Rate 0.6 mL/min[5]

Column Temperature 40°C[6]

Injection Volume 5 µL[6]

Ionization Mode Electrospray Ionization (ESI), Positive Mode

Detection Mode Multiple Reaction Monitoring (MRM)

MRM Transitions
Pantoprazole: m/z 384.2 → 200.1[5]; (S)-

Pantoprazole-d6 (as d3): m/z 387.1 → 203.1[5]

Data Analysis
Construct a calibration curve by plotting the peak area ratio of pantoprazole to (S)-
Pantoprazole-d6 against the nominal concentration of the calibration standards.

Perform a linear regression analysis to determine the best fit for the calibration curve.

Quantify the concentration of pantoprazole in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathway and Workflow Visualization
Mechanism of Action of Pantoprazole
Pantoprazole is a proton pump inhibitor that suppresses gastric acid secretion by irreversibly

binding to the H+/K+-ATPase (proton pump) in the secretory canaliculi of gastric parietal cells.

[4] The following diagram illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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